N-(4-methoxyphenyl)-N'-[2-(1-pyrrolidinylcarbonyl)phenyl]urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[2-(pyrrolidine-1-carbonyl)phenyl]urea
• InChI: InChI=1S/C19H21N3O3/c1-25-15-10-8-14(9-11-15)20-19(24)21-17-7-3-2-6-16(17)18(23)22-12-4-5-13-22/h2-3,6-11H,4-5,12-13H2,1H3,(H2,20,21,24)
• InChI Key: PBQXOIXOGPVDGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)N3CCCC3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

N-(4-methoxyphenyl)-N'-[2-(1-pyrrolidinylcarbonyl)phenyl]urea, commonly known as MPUC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MPUC is a urea derivative that has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of MPUC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MPUC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, and it has also been shown to induce apoptosis in cancer cells. MPUC has also been shown to have anti-inflammatory properties, and research has been conducted to investigate its potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

MPUC has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been shown to have potent anticancer properties. However, there are also limitations to its use in lab experiments. It is not yet fully understood how MPUC works, and more research is needed to fully understand its mechanism of action. Additionally, more research is needed to investigate its potential side effects and toxicity.

Future Directions

There are several potential future directions for research on MPUC. One area of research is to investigate its potential as a treatment for various types of cancer. Another area of research is to investigate its potential as a diagnostic tool for cancer. Additionally, more research is needed to fully understand the mechanism of action of MPUC, and to investigate its potential side effects and toxicity.

Synthesis Methods

MPUC can be synthesized using a variety of methods, including the reaction of 4-methoxyphenyl isocyanate with 2-(1-pyrrolidinylcarbonyl)phenylamine in the presence of a catalyst. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

MPUC has been studied extensively for its potential applications in scientific research. It has been shown to have anticancer properties, and research has been conducted to investigate its potential as a treatment for various types of cancer. MPUC has also been studied for its potential as a diagnostic tool, as it has been shown to selectively bind to certain types of cancer cells.